Cas no 38605-65-1 ((2S)-1-carbamoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-carbamoylpyrrolidine-2-carboxylic acid
• CAS No: 38605-65-1
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD01698817
• CID: 923734
• PubChem ID: 217338
• Update Time: 2025-10-17

(2S)-1-carbamoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• l-proline, 1-(aminocarbonyl)- (9ci)
• (2S)-1-carbamoylpyrrolidine-2-carboxylic acid
• 1-(AMINOCARBONYL)-L-PROLINE
• Carbamoyl-L-proline
• 38605-65-1
• AKOS010372923
• (2S)-1-(aminocarbonyl)pyrrolidine-2-carboxylic acid
• BRN 0976657
• EN300-87536
• Z360054132
• DB-028985
• (S)-1-carbamoylpyrrolidine-2-carboxylic acid
• D85727
• BS-37913
• CS-0119977
• 1-[Hydroxy(imino)methyl]proline
• SCHEMBL163319
• n-carbamoyl-l-proline
• MFCD01698817
• DB-277031
• L-Proline, 1-(aminocarbonyl)-
• DTXSID80959461

• MDL： MFCD01698817
• Inchi： 1S/C6H10N2O3/c7-6(11)8-3-1-2-4(8)5(9)10/h4H,1-3H2,(H2,7,11)(H,9,10)/t4-/m0/s1
• InChI Key： RTNFBJXLYMERBB-BYPYZUCNSA-N
• SMILES： OC([C@@H]1CCCN1C(N)=O)=O

Computed Properties

• Exact Mass: 158.0692
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63

Additional information on (2S)-1-carbamoylpyrrolidine-2-carboxylic acid

(2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

(2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid, also known by its CAS registry number CAS No 38605-65-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a modified form of proline, and has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of (2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid consists of a pyrrolidine ring with a carboxylic acid group at the 2-position and a carbamoyl group at the 1-position. The (2S) configuration refers to the stereochemistry at the second carbon atom, which is crucial for its biological activity. This configuration ensures that the compound interacts selectively with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of CAS No 38605-65-1 as a building block in peptide synthesis. Its unique structure allows for the creation of bioactive peptides with enhanced stability and specificity. Researchers have explored its use in developing novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In addition to its role in peptide synthesis, (2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid has been investigated for its ability to modulate ion channels. Ion channels are critical for various cellular functions, and targeting them can lead to innovative treatments for conditions such as epilepsy, pain, and cardiovascular diseases. Preclinical studies have shown that this compound can selectively inhibit voltage-gated sodium channels, suggesting its potential as a lead compound for anti-epileptic drugs.

The synthesis of CAS No 38605-65-1 involves a multi-step process that typically begins with the modification of proline. One common approach is the introduction of the carbamoyl group via reductive amination or other coupling reactions. The stereochemistry at the 2-position is carefully controlled during synthesis to ensure the desired (S) configuration. This rigorous synthetic process underscores the importance of stereochemistry in determining the compound's biological activity.

From an analytical standpoint, (2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and purity, which are essential for reliable experimental results. Furthermore, computational modeling studies have provided insights into its interactions with biological targets at the molecular level, aiding in the design of more potent derivatives.

In terms of applications, this compound has shown promise in drug delivery systems. Its ability to form stable complexes with certain drugs enhances their solubility and bioavailability. For example, researchers have explored its use as a carrier for poorly soluble anticancer agents, improving their efficacy in preclinical models.

The future outlook for CAS No 38605-65-1 is bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to clinical applications.

In conclusion, (2S)-1-Carbamoylpyrrolidine-2-Carboxylic Acid, or CAS No 38605-65-1, stands as a testament to the intricate relationship between chemical structure and biological function. With its versatile applications and promising therapeutic potential, this compound continues to be a focal point in contemporary chemical and pharmacological research.